Cas no 897623-78-8 (N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-4-oxo-4H-chromene-2-carboxamide)

• Product Name: N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-4-oxo-4H-chromene-2-carboxamide
• CAS No: 897623-78-8
• MF: C₁₈H₁₂FN₅O₃
• MW: 365.317986488342
• CID: 6204407
• PubChem ID: 16799314
• Update Time: 2025-11-05

N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-4-oxo-4H-chromene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-4-oxo-4H-chromene-2-carboxamide
• N-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)-4-oxo-4H-chromene-2-carboxamide
• 897623-78-8
• N-[[1-(4-fluorophenyl)tetrazol-5-yl]methyl]-4-oxochromene-2-carboxamide
• F2070-1760
• AKOS024625825
• N-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-oxo-4H-chromene-2-carboxamide

• Inchi： 1S/C18H12FN5O3/c19-11-5-7-12(8-6-11)24-17(21-22-23-24)10-20-18(26)16-9-14(25)13-3-1-2-4-15(13)27-16/h1-9H,10H2,(H,20,26)
• InChI Key： ZCNROGHDWSNCLB-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C(CNC(C2=CC(C3C=CC=CC=3O2)=O)=O)=NN=N1

Computed Properties

• Exact Mass: 365.09241742g/mol
• Monoisotopic Mass: 365.09241742g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 99Ų

Additional information on N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-4-oxo-4H-chromene-2-carboxamide

Comprehensive Analysis of N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-4-oxo-4H-chromene-2-carboxamide (CAS No. 897623-78-8)

The compound N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-4-oxo-4H-chromene-2-carboxamide, identified by its CAS number 897623-78-8, represents a significant advancement in the field of medicinal chemistry. This molecule combines a chromene-2-carboxamide core with a 4-fluorophenyl tetrazole moiety, making it a subject of intense research for its potential therapeutic applications. Its unique structure has garnered attention in drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic pathways.

Recent studies highlight the growing interest in fluorophenyl tetrazole derivatives due to their enhanced bioavailability and metabolic stability. The incorporation of a 4-oxo-4H-chromene scaffold further enhances its pharmacological profile, offering potential applications in oncology and neurology. Researchers are particularly intrigued by its ability to modulate key biological targets, such as kinases and G-protein-coupled receptors (GPCRs), which are critical in disease progression.

From a synthetic perspective, N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-4-oxo-4H-chromene-2-carboxamide exemplifies modern heterocyclic chemistry. The tetrazole ring serves as a bioisostere for carboxylic acids, improving membrane permeability while maintaining biological activity. This feature aligns with current trends in drug design, where researchers prioritize compounds with optimized pharmacokinetic properties. The fluorine atom in the phenyl ring further enhances binding affinity and selectivity, a strategy widely adopted in precision medicine.

In the context of AI-driven drug discovery, this compound has emerged as a candidate for virtual screening and molecular docking studies. Computational models predict its high binding affinity for several disease-relevant proteins, making it a promising lead compound. The integration of machine learning and quantitative structure-activity relationship (QSAR) analyses has accelerated its evaluation, reducing the time and cost associated with traditional drug development.

Environmental and safety assessments of CAS 897623-78-8 indicate favorable profiles, with no significant ecotoxicological concerns reported to date. Its stability under physiological conditions makes it suitable for further preclinical studies. As the pharmaceutical industry shifts toward green chemistry principles, the synthesis of this compound has been optimized to minimize waste and energy consumption, aligning with global sustainability goals.

The commercial potential of N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-4-oxo-4H-chromene-2-carboxamide is underscored by its patent landscape. Several pharmaceutical companies have filed intellectual property claims for analogs and formulations, signaling its value in treating chronic diseases. Its mechanism of action, particularly in modulating oxidative stress pathways, has sparked interest in applications for age-related disorders, a rapidly growing market segment.

Analytical characterization of this compound employs advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). These methods ensure high purity and batch-to-batch consistency, critical for regulatory compliance. The compound's crystalline properties have also been investigated using X-ray diffraction (XRD), providing insights into its solid-state behavior and formulation stability.

In conclusion, N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-4-oxo-4H-chromene-2-carboxamide (CAS No. 897623-78-8) stands at the forefront of innovative drug candidates. Its multifaceted pharmacological potential, combined with advancements in synthetic and computational chemistry, positions it as a key player in next-generation therapeutics. Ongoing research will further elucidate its clinical applicability, potentially addressing unmet medical needs in diverse therapeutic areas.